Cas no 1342245-45-7 (6-(3-Bromophenyl)sulfanylhexan-2-one)

• Product Name: 6-(3-Bromophenyl)sulfanylhexan-2-one
• CAS No: 1342245-45-7
• MF: C₁₂H₁₅BrOS
• MW: 287.215901613235
• CID: 5252266
• Update Time: 2025-07-17

6-(3-Bromophenyl)sulfanylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-[(3-bromophenyl)sulfanyl]hexan-2-one
• 6-(3-Bromophenyl)sulfanylhexan-2-one

• Inchi： 1S/C12H15BrOS/c1-10(14)5-2-3-8-15-12-7-4-6-11(13)9-12/h4,6-7,9H,2-3,5,8H2,1H3
• InChI Key： ZJHCOJLWPISKEX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SCCCCC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Additional information on 6-(3-Bromophenyl)sulfanylhexan-2-one

Introduction to 6-(3-Bromophenyl)sulfanylhexan-2-one (CAS No. 1342245-45-7)

6-(3-Bromophenyl)sulfanylhexan-2-one (CAS No. 1342245-45-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromophenyl group and a sulfanyl moiety, which contribute to its potential biological activities and applications.

The chemical structure of 6-(3-Bromophenyl)sulfanylhexan-2-one consists of a hexanone backbone with a sulfanyl group attached to the sixth carbon atom, and a 3-bromophenyl substituent attached to the sulfanyl group. This arrangement imparts specific physicochemical properties that make it an interesting candidate for various research purposes.

In recent years, the study of sulfur-containing compounds has seen a surge in interest due to their diverse biological activities. Sulfur atoms can participate in various chemical reactions and interactions, making them valuable in the design of bioactive molecules. The presence of the bromine atom in the phenyl ring further enhances the compound's reactivity and potential for modification, which is crucial for drug discovery and development.

6-(3-Bromophenyl)sulfanylhexan-2-one has been explored for its potential as a lead compound in the development of new therapeutic agents. Research has shown that compounds with similar structures exhibit promising activities against various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant antitumor activity against several cancer cell lines.

The mechanism of action of 6-(3-Bromophenyl)sulfanylhexan-2-one is not yet fully understood, but preliminary studies suggest that it may interact with specific cellular targets, such as enzymes or receptors, to exert its biological effects. The bromine atom in the phenyl ring is thought to play a crucial role in these interactions, potentially enhancing the compound's affinity for its targets.

In addition to its potential therapeutic applications, 6-(3-Bromophenyl)sulfanylhexan-2-one has also been studied for its use as an intermediate in organic synthesis. Its unique structure makes it a valuable building block for the synthesis of more complex molecules, including pharmaceuticals and materials with specific properties. Researchers have utilized this compound to develop novel synthetic pathways and methodologies, contributing to the advancement of synthetic chemistry.

The synthesis of 6-(3-Bromophenyl)sulfanylhexan-2-one typically involves several steps, including the formation of the sulfanyl group and the introduction of the bromophenyl substituent. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 1-bromo-3-thiophenol with 6-bromo-1-hexanone in the presence of a suitable base.

The purity and quality of 6-(3-Bromophenyl)sulfanylhexan-2-one are critical factors that influence its performance in both research and industrial applications. High-purity samples are essential for accurate biological assays and reliable chemical reactions. Therefore, rigorous purification methods are often employed to ensure that the final product meets stringent quality standards.

In conclusion, 6-(3-Bromophenyl)sulfanylhexan-2-one (CAS No. 1342245-45-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.